Cas no 66612-28-0 (1,4-Phthalazinedione, 6-[(4-aminobutyl)amino]-2,3-dihydro-)

• Product name: 1,4-Phthalazinedione, 6-[(4-aminobutyl)amino]-2,3-dihydro-
• CAS No: 66612-28-0
• MF: C₁₂H₁₆N₄O₂
• MW: 248.28104
• CID: 396088
• PubChem ID: 360087

1,4-Phthalazinedione, 6-[(4-aminobutyl)amino]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Phthalazinedione, 6-[(4-aminobutyl)amino]-2,3-dihydro-
• 6-(4-aminobutylamino)-2,3-dihydrophthalazine-1,4-dione
• NSC621890
• CHEMBL1988465
• NSC-621890
• NCI60_006386
• SR-01000219703
• DTXSID10326925
• SCHEMBL3090005
• SR-01000219703-1
• 66612-28-0
• Cambridge id 5784982

• Inchi： InChI=1S/C12H16N4O2/c13-5-1-2-6-14-8-3-4-9-10(7-8)12(18)16-15-11(9)17/h3-4,7,14H,1-2,5-6,13H2,(H,15,17)(H,16,18)
• InChI Key： QFXJAYZOSATTDS-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1NCCCCN)C(=O)NNC2=O

Computed Properties

• Exact Mass: 248.12732577g/mol
• Monoisotopic Mass: 248.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų
• XLogP3: 0.2